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Compound of Interest

Compound Name: 3-Nitrosalicylic acid

Cat. No.: B120594

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of 3-
Nitrosalicylic acid monohydrate, a significant compound in various chemical and
pharmaceutical applications. This document details its physicochemical characteristics,
spectral data, synthesis, and safety information, presenting quantitative data in structured
tables and outlining key experimental methodologies.

Physicochemical Properties

3-Nitrosalicylic acid is an aromatic compound that can exist in both anhydrous and
monohydrate forms. The monohydrate is characterized by the presence of one molecule of
water per molecule of 3-nitrosalicylic acid.

Table 1: General and Physicochemical Properties
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3-Nitrosalicylic Acid

Property 3-Nitrosalicylic Acid
Monohydrate

2-Hydroxy-3-nitrobenzoic acid,  2-Hydroxy-3-nitrobenzoic acid

Synonyms i ) )
3-Nitro-o-hydroxybenzoic acid hydrate

CAS Number 85-38-1[1] 6035-14-9

Molecular Formula C7HsNOs[1] C7H7NOs

Molecular Weight 183.12 g/mol [1] 201.13 g/mol

Appearance Yellow crystalline solid[2] Yellowish crystals[1]

_ _ 142-147 °C[3][4][5], 148 °C

Melting Point 123 °C[1]

(anhydrous)[1], 228 °C[2]
N ) 316.77 °C (estimate)[6], ]

Boiling Point Not available
390.00 °CJ[2]

Density 1.63 g/cm3[2] Not available

pKa 1.87 (at 25 °C)[7][8] Not available

Note on Melting Point Discrepancy: There is a notable variation in the reported melting points

for anhydrous 3-Nitrosalicylic acid. Values range from 142-147 °C to as high as 228 °C. This
discrepancy may be attributed to different crystalline forms or impurities. The melting point of
the monohydrate is reported to be 123 °C, after which it may lose water to form the anhydrous
version, which then melts at a higher temperature.[1]

Table 2: Solubility Data
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Solvent Solubility

Water Slightly soluble[1], 1.3 g/L (at 16 °C)[7]
Ethanol Freely soluble[1]

Methanol Soluble[9]

Benzene Freely soluble[1]

Chloroform Freely soluble[1]

Ether Freely soluble[1]

Acetone Soluble

DMSO Sparingly soluble[7][8]

Spectral Properties

The spectral data are crucial for the identification and characterization of 3-Nitrosalicylic acid.

Table 3: Spectral Data
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Technique

Data

UV-Vis Spectroscopy

A related compound, 3-Amino-5-nitrosalicylic
acid, strongly absorbs light at 540 nm.[10]
Specific data for 3-Nitrosalicylic acid is not

readily available.

Infrared (IR) Spectroscopy

Key absorptions are expected for O-H (hydroxyl
and carboxylic acid), C=0 (carboxylic acid),
C=C (aromatic), and N-O (nitro group)

stretching vibrations.[9]

1H NMR Spectroscopy

In DMSO-ds, characteristic peaks are observed
at approximately ¢ 8.18 (d), 8.14 (d), 7.10 (1),
and 6.73 (d) ppm, with coupling constants
J(A,B)=1.9Hz and J(A,C)=J(B,C)=7.9Hz.[11]

13C NMR Spectroscopy

Data for the sodium salt in D20 is available.[12]
Specific peak assignments for the free acid are

not detailed in the available literature.

Experimental Protocols

Synthesis of 3-Nitrosalicylic Acid

Several methods for the synthesis of 3-Nitrosalicylic acid have been reported. Below are two

representative protocols.

Protocol 1: Nitration with Nitric and Sulfuric Acids

This is a traditional method for the nitration of salicylic acid.

Methodology:

» Dissolve salicylic acid in concentrated sulfuric acid.

e Cool the mixture in an ice bath.
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» Slowly add a mixture of concentrated nitric acid and concentrated sulfuric acid dropwise
while maintaining a low temperature.

 After the addition is complete, allow the reaction to proceed at room temperature.
e Pour the reaction mixture onto crushed ice to precipitate the product.

« Filter the crude product, wash with cold water, and recrystallize from a suitable solvent like
water or ethanol.[1]

Protocol 2: High-Yield Synthesis in a Flow Reactor
This modern approach offers high regioselectivity and yield.
Methodology:
e Prepare two separate solutions:
o Solution A: Salicylic acid and Prussian blue in 99% acetic acid.
o Solution B: Concentrated nitric acid (65%).
e Preheat Solution A to 50 °C in a preheating module using a metering pump.
« Simultaneously feed both solutions into a mixing module maintained at 50 °C for 1 minute.
o Transfer the mixture to a reaction module at 50 °C for a residence time of 1 minute.

o Collect the product by pouring the reaction mixture into ice water with stirring for 1 hour at 0
°C.

« Filter the precipitated solid and dry to obtain 3-Nitrosalicylic acid with high purity and yield
(99.8%).[13]
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Caption: Synthesis of 3-Nitrosalicylic acid via a flow reactor.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

A validated HPLC method has been developed for the separation of 3-Nitrosalicylic acid from
related compounds such as 4-aminophenol, phenol, and mesalamine.[14]

Methodology:
e Column: C18, end-capped (250 x 4.6 mm, 5 pum particle size).[14]

o Mobile Phase: A mixture of a buffer solution and an organic modifier (e.g., 60/40 v/v). The
buffer consists of 5 mM octane-1-sulfonic acid sodium salt in water, with the pH adjusted to
2.70 with orthophosphoric acid.[14]

¢ Flow Rate: Isocratic elution at a constant flow rate.
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o Temperature: Ambient (approximately 25 °C).[14]
o Detection: UV-Vis detection at 210 nm.[14]
e Run Time: Approximately 6 minutes.[14]

This method demonstrates good resolution and peak shape for the separation and
quantification of 3-Nitrosalicylic acid.[14]

Biological Activity and Toxicology
Biological Activity

The primary reported biological activities of 3-Nitrosalicylic acid are as a corrosion inhibitor
and a potential antimicrobial agent.[15]

o Corrosion Inhibitor: It can be used as a supporting electrolyte for the electrodeposition of
protective polypyrrole films on metals. The mechanism involves the formation of a protective
layer that shields the metal surface from corrosive agents.

» Antimicrobial Activity: While its parent compound, salicylic acid, and its derivatives are known
for their antibacterial properties, the specific mechanism of action for 3-Nitrosalicylic acid is
not well-documented.[16]

« Chelating Agent: It has been investigated as a ligand for the synthesis of iron and aluminum
complexes for potential therapeutic applications.[15]

No specific signaling pathways involving 3-Nitrosalicylic acid have been identified in the
current literature.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.researchgate.net/publication/349377094_Development_and_validation_of_a_short_runtime_method_for_separation_of_trace_amounts_of_4-aminophenol_phenol_3-nitrosalicylic_acid_and_mesalamine_by_using_HPLC_system
https://www.researchgate.net/publication/349377094_Development_and_validation_of_a_short_runtime_method_for_separation_of_trace_amounts_of_4-aminophenol_phenol_3-nitrosalicylic_acid_and_mesalamine_by_using_HPLC_system
https://www.researchgate.net/publication/349377094_Development_and_validation_of_a_short_runtime_method_for_separation_of_trace_amounts_of_4-aminophenol_phenol_3-nitrosalicylic_acid_and_mesalamine_by_using_HPLC_system
https://www.benchchem.com/product/b120594?utm_src=pdf-body
https://www.researchgate.net/publication/349377094_Development_and_validation_of_a_short_runtime_method_for_separation_of_trace_amounts_of_4-aminophenol_phenol_3-nitrosalicylic_acid_and_mesalamine_by_using_HPLC_system
https://www.benchchem.com/product/b120594?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9207404.htm
https://www.benchchem.com/product/b120594?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24076193/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9207404.htm
https://www.benchchem.com/product/b120594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Protective film formation Potential antibacterial/antifung Forms complexes with Fe(lll) and Al(l1l)

eported Applications

Corrosion Inhibitor Antimicrobial Agent Chelating Agent Entermediate in Dye Chemistra

Click to download full resolution via product page

Caption: Reported applications of 3-Nitrosalicylic acid.

Toxicology and Safety

Table 4: Toxicological and Safety Data

Parameter Data

Oral-rat LDLo: 500 mg/kg.[17] No other specific

Acute Toxicity . . .
LD50 or LC50 data is readily available.

Skin Corrosion/Irritation Causes skin irritation.[9]

Eye Damage/Irritation Causes serious eye irritation.[9]

Respiratory Sensitization May cause respiratory irritation.[6]

Not classified as a carcinogen by IARC or NTP.

Carcinogenicity [17]

Wear protective gloves, eye protection, and a
) ) dust mask.[5] Use in a well-ventilated area and
Handling Precautions ) )
avoid breathing dust. Wash hands thoroughly

after handling.

In conclusion, 3-Nitrosalicylic acid monohydrate is a compound with distinct physicochemical
properties and several industrial and research applications. Proper handling and safety
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precautions are necessary due to its irritant nature. Further research is warranted to fully
elucidate its biological mechanisms of action and to resolve the discrepancies in its reported
physical constants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Nitrosalicylic Acid
Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120594#3-nitrosalicylic-acid-monohydrate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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